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Compound of Interest

Compound Name: 3,3-Bis(chloromethyl)oxetane

Cat. No.: B7801800

An In-Depth Technical Guide to 3,3-Bis(chloromethyl)oxetane (CAS: 78-71-7)

Introduction

3,3-Bis(chloromethyl)oxetane (BCMO), identified by the CAS number 78-71-7, is a
chlorinated ether compound with a unique four-membered oxetane ring structure.[1] Its
chemical formula is CsHsCl20.[1] BCMO is primarily recognized for its role as a crucial
monomer and intermediate in polymer chemistry.[2] Most notably, it is the precursor for the
synthesis of poly(bis(azidomethyl)oxetane) (PolyBAMO), an energetic polymer with
applications as a binder in rocket propellant formulations.[3] It is also the monomer unit for the
thermoplastic resin trademarked as Penton.[2][4]

Due to its chemical reactivity and toxicological profile, BCMO is classified as an extremely
hazardous substance in the United States, necessitating stringent safety protocols for its
handling and use.[3] This guide provides a comprehensive overview of its chemical properties,
synthesis, applications, and detailed safety information for researchers, scientists, and
professionals in drug development and materials science.

Chemical and Physical Properties

BCMO is a colorless to light yellow liquid or a solid with a low melting point.[5][6] Its properties
are summarized in the table below.
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Property Value Source(s)
Identifiers
IUPAC Name 3,3-Bis(chloromethyl)oxetane [3]

Other Names

BCMO, 3,3-

Dichloromethyloxycyclobutane

[3]7]

CAS Number 78-71-7 [8]
EC Number 201-136-5 [3]
PubChem CID 6550 [3]
Molecular Information
Chemical Formula CsHsCI20 [1]18]
Molar Mass 155.02 g/mol [1][6]
SMILES Clccyi(ccneoc: [3][6]
1S/C5H8CI20/c6-1-5(2-7)3-8-
InChl [3][6]
4-5/h1-4H2
CXURGFRDGROIKG-
InChiKey [3][6]

UHFFFAOYSA-N

Physical Properties

Colorless to light yellow liquid;

Appearance Black or olive green solid &8

Melting Point 18.7 - 20 °C (66 - 68 °F) [3][5][8]

Boiling Point 198 7C (388.4 °F) at 760 [4][5](8]

mmHg; 80-95 °C at 10 Torr

Density ~1.29 g/mL at 25 °C [31141[5]

Refractive Index (n20/D) 1.486 [41[5]

Flash Point 114 -115.8°C [51[7]
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Synthesis, Reactions, and Applications
Synthesis

The primary industrial synthesis of BCMO involves the intramolecular cyclization of
pentaerythritol trichlorohydrin. This reaction is typically carried out in the presence of a non-
organic base, such as sodium hydroxide, which facilitates the ring-closing etherification.[1][3]

Intramolecular

Pentaerythritol Cyclization
Trichlorohydrin

| 3,3-Bis(chloromethyl)oxetane
[T (BCMO)

NaOH (Base)

Click to download full resolution via product page

Caption: Synthesis of BCMO via cyclization of pentaerythritol trichlorohydrin.

Experimental Protocol: Synthesis from 3-chloro-2,2-dichloromethylpropan-1-ol[4][5] A general
laboratory procedure for synthesizing BCMO is as follows:

e Reaction Setup: A mixture of 3-chloro-2,2-dichloromethylpropan-1-ol (1.0 g, 5.22 mmol) and
potassium hydroxide (0.345 g, 85% purity, 5.22 mmol) in ethanol (2 mL) is prepared in a
suitable reaction vessel.[4][5]

o Reflux: The mixture is heated and refluxed for 3 hours.[4][5]

o Workup: Upon completion, the reaction mixture is cooled to room temperature.

o Extraction: The mixture is diluted with ethyl acetate (10 mL) and filtered to remove solid
byproducts.[4][5]

« |solation: The filtrate is concentrated under reduced pressure to yield the crude product.[4][5]
This procedure reports an 80% yield of BCMO as a colorless liquid.[4]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.smolecule.com/products/s660978
https://en.wikipedia.org/wiki/3,3-Bis(chloromethyl)oxetane
https://www.benchchem.com/product/b7801800?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5718355.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5718355_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5718355.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5718355_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5718355.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5718355_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5718355.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5718355_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5718355.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB5718355_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5718355.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Purification Methods To remove peroxide impurities, BCMO can be shaken with aqueous
sodium bicarbonate (NaHCO3) or ferrous sulfate (FeSOa4). After separation, the organic layer is
dried with anhydrous sodium sulfate (Naz2S0a4) and then distilled under reduced pressure over a

small amount of calcium hydride (CaHz).[4][5]

Key Reactions and Applications

BCMO's primary utility stems from its role as a monomer in polymerization reactions.

1. Synthesis of Poly(bis(azidomethyl)oxetane) (PolyBAMO) BCMO is a critical intermediate for
producing PolyBAMO, an energetic polymer used in propellants.[3] The synthesis involves a
nucleophilic substitution reaction where the chloromethyl groups are replaced by azido groups
using sodium azide (NaNs). This reaction is often facilitated by a phase transfer catalyst like
tetrabutyl ammonium bromide.[1][3]

Azidation &
E%,3-Bis(chIoromethyl)oxetane] Polymerization

(BCMO)

| Poly(bis(azidomethyl)oxetane)
PooTTTTTTTTTTTTT T (PolyBAMO)

Sodium Azide (NaNs)
Phase Transfer Catalyst

Click to download full resolution via product page
Caption: Conversion of BCMO to the energetic polymer PolyBAMO.

2. Polymerization to Penton BCMO is the monomer unit for a thermoplastic resin known
commercially as Penton.[2][4] The polymerization can occur under acidic conditions,
particularly when treated with Lewis acids like phosphorus pentafluoride, yielding various
polymer forms with thermoplastic properties.[1] These polymers are used for solid and lined
valves, pumps, pipes, and fittings.[2]

3. Other Applications BCMO also finds use as:

e Anintermediate in the synthesis of pharmaceuticals, pesticides, and dyes.[9]
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e A component in the preparation of light-curing inks.[4][5]
e A subject of research in developing new materials with specialized characteristics.[1]

Toxicology and Safety Data

BCMO is classified as a poison by ingestion and inhalation and is an extremely hazardous
substance.[3][4] Its handling requires strict adherence to safety protocols.

Toxicological Profile

o Acute Effects: Exposure can cause headaches, dizziness, weakness, nausea, and irritation
of the eyes, skin, and respiratory tract.[1][2][10] Ingestion can lead to irritation of the
esophagus and gastrointestinal tract.[2] It is fatal if inhaled.[11]

o Chronic Effects: Prolonged or repeated exposure may lead to allergic hypersensitivity,
resulting in dermatitis or asthma-like respiratory issues.[1][2]

» Carcinogenicity: Animal studies have indicated potential carcinogenicity, warranting caution.

[1]
o Organ Damage: The substance is known to cause kidney damage upon exposure.[3]

e LD50: The oral LD50 in rats is 600 mg/kg.[5]

Hazard Identification

BCMO is regulated under GHS and NFPA 704 standards.

GHS Classification[3][11]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 2 H330: Fatal if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific target organ toxicity — 3 H335: May cause respiratory
Single exposure irritation

NFPA 704 Diamond[3]

Health (Blue): 3 (Serious)

Flammability (Red): 1 (Slight)

Instability (Yellow): O (Stable)

Special (White): -

Safe Handling, Storage, and First Aid

Handling & Personal Protective Equipment (PPE)[11]

e Use only in a well-ventilated area or outdoors, preferably within a chemical fume hood.[11]
e Do not breathe gas, mist, vapors, or spray.[11]

e Avoid contact with skin and eyes. Wear impervious protective gloves, clothing, and tightly
fitting safety goggles with side-shields.

 In case of inadequate ventilation, wear respiratory protection (full-face respirator).

» Do not eat, drink, or smoke when using this product. Wash skin thoroughly after handling.
[11]
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Storage

» Store in a dry, well-ventilated place with the container tightly closed.[9]

o Store under an inert gas (nitrogen or argon) at 2-8°C.[5]

» Keep in a secured, locked area.[11]

First Aid Measures[2][10][11] Immediate medical attention is crucial after any exposure.

Route of Exposure

[( Inhalation j ( Skin Contact j [ Eye Contact j [ Ingestion j}

T
T

Immediate Actions \
( Move to Fresh Air w (Remove contaminated clothingw @inse cautiously with water for several minuteg ( Rinse mouth with water W

E’mvide artificial respiration if not breathiny kWash skin with soap and Water) k Remove contact lenses, if present ) L Do NOT induce vomiting

T e \\\MedicalAttentiol}/’/ a _/_/'"///
Immediately call a POISON CENTER or doctor

Click to download full resolution via product page

Caption: Emergency first aid workflow for exposure to BCMO.

« Inhalation: Move the victim to fresh air and keep them comfortable for breathing. If breathing
is difficult or has stopped, provide artificial respiration. Immediately call a poison center or
doctor.[10][11]

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water.[11]
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o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[11]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a poison center or doctor immediately.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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